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Introduction

Chloroacetic anhydride, identified by the CAS number 541-88-8, is a highly reactive organic
compound and a derivative of chloroacetic acid.[1] It is a crucial intermediate and acylating
agent in organic synthesis, particularly valued for its ability to introduce the chloroacetyl group
into various molecules.[1][2] This functionality is leveraged extensively in the synthesis of
pharmaceuticals, agrochemicals, dyes, and polymers.[1][2] In the realm of drug development,
its primary application is the N-acetylation of amino acids, a fundamental step in peptide
modification and the synthesis of complex biologically active molecules.[3][4][5] This document
provides an in-depth technical guide on its properties, synthesis, applications, experimental
protocols, and safety considerations.

Chemical and Physical Properties

Chloroacetic anhydride is a colorless to slightly yellow crystalline solid with a pungent odor.[6]
It is highly reactive with water, hydrolyzing to form chloroacetic acid.[1][6] Due to this reactivity,
it is insoluble in water but soluble in organic solvents like ether and chloroform.[1][6] Key
physical and chemical properties are summarized in the table below.
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Property Value References

Molecular Formula C4HaCl203 [1][6]

Molecular Weight 170.98 g/mol [61[7]
Colorless to slightly yellow

Appearance o [6]
solid/prisms

Odor Pungent [6]

Melting Point 46-60 °C [6][8119]

Boiling Point 203 °C @ 760 mmHg [6][8]

120-123 °C @ 20 mmHg [9]

Density 1.5494 g/cm3 @ 20 °C [6][8]

Vapor Pressure <0.75 mmHg @ 20 °C [9]

Flash Point 143 °C (289.4 °F) - closed cup [9]
Freely soluble in ether,

- chloroform. Slightly soluble in
Solubility [6][10]

benzene. Practically insoluble

in cold petroleum ether.

Synthesis and Manufacturing

Chloroacetic anhydride is typically synthesized through the reaction of chloroacetic acid

derivatives. Several methods have been reported, with common routes involving chloroacetyl

chloride.[11][12] The reaction between sodium chloroacetate and chloroacetyl chloride is a

frequently cited, efficient method.[11][13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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